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Compound of Interest

Fmoc-O-Sulfo-L-Tyrosine sodium
Compound Name:

salt
CAS No.: 106864-37-3
Cat. No.: B1139255

Get Quote

Executive Summary & Technical Rationale

Tyrosine sulfation is a critical post-translational modification (PTM) governing high-affinity
protein-protein interactions, particularly in GPCRs (e.g., CCR5, CXCR4) and viral entry
mechanisms (e.g., HIV-1 gp120).[1] However, the incorporation of Fmoc-O-Sulfo-L-Tyrosine
sodium salt (Fmoc-Tyr(SO

Na)-OH) into peptide libraries presents a specific chemical paradox: the sulfate ester is stable
to base (piperidine) but extremely acid-labile.

Standard Solid Phase Peptide Synthesis (SPPS) relies on Trifluoroacetic Acid (TFA) for final
cleavage and deprotection. Without modification, standard protocols result in near-total
hydrolysis of the sulfate group, yielding the non-sulfated tyrosine analog.

This guide details a modified "Cold-Cleavage" workflow and a pH-Neutral Purification strategy
designed specifically for the sodium salt building block. This protocol prioritizes the retention of
the labile
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group while ensuring adequate deprotection of the remaining library members.

Critical Material Properties & Handling

Parameter Specification / Note
Fmoc-Tyr(SO
Building Block
Na)-OH (Sodium Salt)
Molecular Weight ~483.5 g/mol (varies slightly by hydration)
Low in pure DCM. Moderate in DMF. High in
B DMSO/NMP.Recommendation: Dissolve in
Solubility ]
100% DMSO or a 50:50 DMF:DMSO mix for
coupling.
Poor.
Acid Stability

min in 95% TFA at 25°C.

Base Stability

High. Stable to 20% Piperidine (Fmoc removal).

Hygroscopicity

High. Store under argon/nitrogen at -20°C.
Equilibrate to RT before opening.

Strategic Planning: The "Acid-Lability" Decision

Matrix

Before initiating synthesis, select the resin and linker strategy.[2] The choice of resin dictates

the maximum acid exposure the peptide will endure.
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Library Design Requirement

Choose Resin Type

Rink Amide Resin 2-Chlorotrityl Chloride (2-CTC)
(C-term Amides) (C-term Acids/Protected Fragments)

MUST use 'Cold Cleavage' Protocol High Fidelity Sulfate Retention
(0°C, 15-30 min) (Side chains remain protected)

: l

Fully Deprotected Library Protected Fragment Library
(Risk: 10-30% Desulfation) (Max Sulfate Retention)

Click to download full resolution via product page

Figure 1: Decision matrix for resin selection. For functional screening libraries (Outcome 1), the
"Cold Cleavage" protocol on Rink Amide is the industry standard despite the yield risks.

Detailed Protocols
Phase A: Coupling (SPPS Assembly)

Objective: Incorporate Fmoc-Tyr(SO

Na)-OH without precipitation or pre-mature cleavage.

o Resin Preparation: Swell Rink Amide MBHA resin (0.5 mmol/g loading) in DMF for 30 mins.
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 Activation (The DMSO Modification):

o

The sodium salt is poorly soluble in standard 0.1 M coupling concentrations in DMF.
o Dissolve 4.0 eq. of Fmoc-Tyr(SO

Na)-OH in a minimum volume of pure DMSO.

o Add 3.9 eq. of HATU (preferred over HBTU for faster kinetics).
o Add 8.0 eq. of DIPEA.

o Note: Perform activation immediately prior to addition. Do not "pre-activate" for >2 mins to
avoid racemization.

e Coupling:
o Add mixture to resin.[1][2][3][4]
o Agitate for 45-60 minutes at Room Temperature.

o Warning:Do not use microwave heating for this specific residue. High temp promotes
desulfation even in neutral conditions.

¢ Fmoc Removal:

o Standard 20% Piperidine in DMF (2 x 5 min) is safe. The sulfate group is stable to
piperidine.[1]

Phase B: The "Cold Cleavage" (CRITICAL STEP)

Objective: Cleave the peptide and remove side-chain protection (Boc, tBu, Pbf) while kinetically
trapping the sulfate group.

Mechanism: Hydrolysis of the sulfate ester is temperature-dependent. By reducing the
temperature to 0°C, the rate of hydrolysis slows significantly more than the rate of linker
cleavage.

Reagents:
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e TFA (Trifluoroacetic acid) - Pre-chilled to -20°C.

e TiS (Triisopropylsilane) - Scavenger.[3]

o Water - Essential for hydrolysis of Pbf groups, but keep to minimum necessary.
Protocol:

o Preparation: Place the cleavage vessel and all reagents in an ice/water bath (
).
e Cocktail Mix: Prepare TFA: TiIS: H

O (90:5:5). Ensure it is ice-cold.

e Reaction:

Add cold cocktail to the resin.

o

o |Incubate at

(strictly) for 15 minutes.

o Allow to warm slightly to 15°C (cool room temp) for 15 minutes.
o Total Time: Do not exceed 30-40 minutes.

o Note: If the peptide contains Arg(Pbf), 30 minutes may leave some Arg protected. This is a
necessary trade-off. Extending to 2 hours will destroy the sulfate.

» Precipitation:
o Filter resin directly into cold Diethyl Ether (pre-chilled to -20°C).
o Centrifuge (4°C, 3000 rpm) to pellet the peptide.

o Decant ether. Wash pellet 2x with cold ether.
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Phase C: Purification & Handling (The pH Shift)

Objective: Prevent acid hydrolysis during HPLC purification. Standard 0.1% TFA buffers are
forbidden.

HPLC Buffer System:

e Buffer A: 20 mM Ammonium Acetate in Water (pH ~6.5 — 7.0).

o Buffer B: 20 mM Ammonium Acetate in Acetonitrile : Water (80:20).

» Why? Ammonium acetate provides a neutral pH environment where the sulfate is stable.
Workflow:

» Dissolve crude peptide in Buffer A (add minimal dilute NH

OH if solubility is poor). Check pH; ensure it is > 6.0.

e Inject onto C18 Preparative Column.
e Run gradient (e.g., 5% to 60% B over 30 mins).

o Detection: Monitor at 214 nm. Sulfated peptides often elute earlier than their non-sulfated
counterparts due to the negative charge.

o Post-Processing: Lyophilize fractions immediately. Ammonium acetate is volatile but requires
thorough freeze-drying.

Quality Control & Troubleshooting

Mass Spectrometry Validation: Sulfated peptides are fragile in MALDI/ESI.
o ESI-MS: Run in Negative Mode for best stability.
o Positive Mode: You will likely see two peaks:

o The parention
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o The desulfated fragment

« Interpretation: If the -80 Da peak is dominant in the raw LC-MS trace before ionization
fragmentation, your cleavage step was too harsh.

Troubleshooting Table:

Observation Root Cause Corrective Action

Cleavage too warm or too Strictly adhere to 0°C / 30 min
100% Desulfated Product ] )
long. max. Ensure TFA is pre-chilled.

Use 100% DMSO for the

Incomplete Coupling Sodium salt insolubility. ] )
activated AA solution.
Dilemma: You cannot extend
time without losing sulfate.
] ) Solution: Switch to Fmoc-
Incomplete Arg Deprotection Cleavage time too short.

Tyr(SO3nP)-OH (Neopentyl
protected) if Arg content is
high.

Verify buffers are Ammonium
Acidic Mobile Phase. Acetate (pH ~7), NOT TFA (pH
~2).

Product degrades during
HPLC

Visualizing the Workflow

il Prep HPLC
—> — —>| (aoidAcay ™ Lyophilzaton

Cold Cocktai Buffer Prep
(90% TFA, 0°C, 30 min) (NH40Ac, pH 7)
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Figure 2: End-to-End Workflow emphasizing the temperature and pH checkpoints required for
Sulfotyrosine stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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